5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide

• IUPAC Name: 5-methyl-N-[4-(piperidine-1-carbonyl)phenyl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H20N2O2S/c1-13-11-15(12-23-13)17(21)19-16-7-5-14(6-8-16)18(22)20-9-3-2-4-10-20/h5-8,11-12H,2-4,9-10H2,1H3,(H,19,21)
• InChI Key: KYFIJYQZQGXIBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide, also known as MPPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPPT is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids.

Mechanism of Action

5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide selectively inhibits FAAH, which leads to an increase in endocannabinoid levels. Endocannabinoids bind to cannabinoid receptors in the body, leading to various physiological effects. The exact mechanism of action of 5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide is still being studied, but it is believed to enhance the activity of the endocannabinoid system.
Biochemical and Physiological Effects:
5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide has been shown to increase levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids have been shown to have various physiological effects such as pain modulation, appetite regulation, and immune function. 5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide has also been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide is a selective inhibitor of FAAH, which makes it a useful tool for studying the endocannabinoid system. However, it is important to note that FAAH inhibition can lead to the accumulation of other fatty acid amides, which may have off-target effects. Additionally, 5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide has a relatively short half-life, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide. One area of interest is its potential use in the treatment of pain and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of 5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide and its effects on the endocannabinoid system. Other potential applications of 5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide include its use as a tool for studying the role of endocannabinoids in various physiological processes and its use in the development of new drugs targeting the endocannabinoid system.
Conclusion:
5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its selective inhibition of FAAH makes it a useful tool for studying the endocannabinoid system, and it has been investigated for its potential use in the treatment of pain, anxiety, depression, and other neurological disorders. Further research is needed to fully understand the mechanism of action of 5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide and its effects on the endocannabinoid system.

Scientific Research Applications

5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide has been extensively studied for its potential therapeutic applications. FAAH inhibition has been shown to increase levels of endocannabinoids, which are involved in various physiological processes such as pain modulation, appetite regulation, and immune function. 5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-3-thiophenecarboxamide has been investigated for its potential use in the treatment of pain, anxiety, depression, and other neurological disorders.